Cas no 952681-81-1 (tert-Butyl 4-(2-ethoxy-2-oxoethyl)spiro[chroman-2,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl 4-(2-ethoxy-2-oxoethyl)spiro[chroman-2,4'-piperidine]-1'-carboxylate
• CAS No: 952681-81-1
• MF: C₂₂H₃₁NO₅
• MW: 389.485246896744
• CID: 844659
• PubChem ID: 57805400
• Update Time: 2025-11-06

tert-Butyl 4-(2-ethoxy-2-oxoethyl)spiro[chroman-2,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-ethoxy-2-oxoethyl)spiro[chroman-2,4'-piperidine]-1'-carboxylate
• Spiro[2H-1-benzopyran-2,4'-piperidine]-4-acetic acid, 1'-[(1,1-dimethylethoxy)carbonyl]-3,4-di...
• Spiro[2H-1-benzopyran-2,4'-piperidine]-4-acetic acid, 1'-[(1,1-diMethylethoxy)carbonyl]-3,4-dihydro-, ethyl ester
• tert-butyl 4-(2-ethoxy-2-oxoethyl)spiro[3,4-dihydrochromene-2,4'-piperidine]-1'-carboxylate
• Ethyl 1′-[(1,1-dimethylethoxy)carbonyl]-3,4-dihydrospiro[2H-1-benzopyran-2,4′-piperidine]-4-acetate (ACI)
• 952681-81-1
• F52956
• tert-Butyl4-(2-ethoxy-2-oxoethyl)spiro[chroman-2,4'-piperidine]-1'-carboxylate
• SCHEMBL13210836
• tert-Butyl 4-(2-ethoxy-2-oxoethyl)-3,4-dihydro-1'H-spiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate
• DTXSID80727965

• Inchi： 1S/C22H31NO5/c1-5-26-19(24)14-16-15-22(27-18-9-7-6-8-17(16)18)10-12-23(13-11-22)20(25)28-21(2,3)4/h6-9,16H,5,10-15H2,1-4H3
• InChI Key： KJPMMYFUTMQSKY-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2(CC(CC(OCC)=O)C3C(=CC=CC=3)O2)CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 389.22022309g/mol
• Monoisotopic Mass: 389.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on tert-Butyl 4-(2-ethoxy-2-oxoethyl)spiro[chroman-2,4'-piperidine]-1'-carboxylate

Introduction to Tert-Butyl 4-(2-Ethoxy-2-Oxoethyl)Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate (CAS No. 952681-81-1)

Tert-Butyl 4-(2-Ethoxy-2-Oxoethyl)Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate, identified by its CAS number 952681-81-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure combines a chroman moiety with a piperidine ring, linked through a spiro carbon, creating a molecule with unique physicochemical properties and potential biological activities. The presence of the tert-butyl group enhances the lipophilicity of the compound, while the ethoxy and oxoethyl substituents introduce polar functionalities that may influence its solubility and interaction with biological targets.

The compound’s architecture is particularly noteworthy due to its spiro configuration, which can contribute to conformational flexibility and binding affinity. Spirocyclic compounds are increasingly recognized for their role in drug discovery, often exhibiting enhanced metabolic stability and reduced susceptibility to enzymatic degradation. The chroman core is well-documented for its pharmacological relevance, particularly in applications related to antioxidant, anti-inflammatory, and neuroprotective effects. In contrast, the piperidine moiety is frequently incorporated into bioactive molecules due to its ability to mimic secondary amine structures found in natural products and pharmacologically active agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features like those present in Tert-butyl 4-(2-Ethoxy-2-Oxoethyl)Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate influence biological activity. Studies suggest that the spirocyclic scaffold may enhance binding interactions by optimizing van der Waals contacts and hydrogen bonding opportunities. The tert-butyl group, for instance, can serve as a steric anchor, improving receptor binding by filling hydrophobic pockets or reducing unwanted interactions. Meanwhile, the ethoxy and oxoethyl units can engage in hydrogen bonding or form favorable electrostatic interactions with polar residues in target proteins or enzymes.

The pharmaceutical industry has increasingly leveraged such structural motifs to develop novel therapeutics. For example, derivatives of chroman-piperidine hybrids have shown promise in preclinical studies as modulators of enzyme activity and signal transduction pathways. The compound’s potential applications may span multiple therapeutic areas, including central nervous system disorders, metabolic diseases, and inflammatory conditions. Its unique combination of lipophilic and polar features makes it an attractive candidate for further exploration as a lead compound or building block in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of Tert-butyl 4-(2-Ethoxy-2-Oxoethyl)Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate represents a challenging yet rewarding endeavor. The spirocyclic core requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Advances in transition-metal-catalyzed reactions have enabled more efficient routes to such complex scaffolds, reducing reliance on traditional multi-step methodologies. Additionally, green chemistry principles are being increasingly applied to improve sustainability in the synthesis of such compounds.

In academic research circles, this compound has been scrutinized for its potential as an intermediate in larger drug candidates. Its structural versatility allows for modifications at multiple positions, enabling chemists to fine-tune properties such as solubility, bioavailability, and target specificity. Collaborative efforts between computational biologists and synthetic chemists have accelerated the discovery process by predicting biological activity before experimental validation becomes necessary.

The growing interest in spirocyclic compounds is also driven by their potential advantages over acyclic analogs. For instance, spiro structures often exhibit greater rigidity or conformational constraints that can improve binding affinity while minimizing off-target effects. This has led to increased utilization of computational tools like molecular dynamics simulations and quantum mechanical calculations to predict how these molecules will behave within biological systems.

Future directions for research on Tert-butyl 4-(2-Ethoxy-2-Oxoethyl)Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate may include exploring its role in drug development pipelines or investigating novel synthetic pathways that enhance scalability without compromising purity or yield. As computational methods continue to evolve at an unprecedented pace alongside advances in synthetic techniques across academia and industry—these efforts will likely yield more insights into how this fascinating molecule can contribute toward next-generation therapeutics.